molecular formula C18H15FN2O3S2 B2994273 N-(2-fluorophenyl)-3-(N-methylphenylsulfonamido)thiophene-2-carboxamide CAS No. 1226456-47-8

N-(2-fluorophenyl)-3-(N-methylphenylsulfonamido)thiophene-2-carboxamide

Cat. No. B2994273
CAS RN: 1226456-47-8
M. Wt: 390.45
InChI Key: GKYOBEHOBYEODA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(2-fluorophenyl)-3-(N-methylphenylsulfonamido)thiophene-2-carboxamide, commonly known as FSTC, is a chemical compound that has gained significant attention in the scientific community due to its multiple applications in the field of medicinal chemistry. FSTC is a thiophene derivative that has a sulfonamide group attached to it, which makes it a potential candidate for the development of new drugs.

Scientific Research Applications

Antioxidant Activity

Thiophene derivatives have been studied for their antioxidant properties. For example, certain 3-amino thiophene-2-carboxamide derivatives have shown increased antioxidant activity . This suggests that our compound could potentially be researched for its efficacy in scavenging free radicals or protecting cells from oxidative stress.

Anti-inflammatory Applications

Thiophene derivatives like suprofen, which has a 2-substituted thiophene framework, are known as nonsteroidal anti-inflammatory drugs (NSAIDs) . The compound might be researched for its potential anti-inflammatory effects.

Anesthetic Properties

Articaine, a 2,3,4-trisubstituent thiophene, is used as a dental anesthetic in Europe . The structural similarity suggests that our compound could be explored for its anesthetic properties, particularly in dental medicine.

Voltage-Gated Sodium Channel Blocker

As articaine is used as a voltage-gated sodium channel blocker , there’s potential to research whether N-(2-fluorophenyl)-3-(N-methylphenylsulfonamido)thiophene-2-carboxamide has similar properties which could make it useful in treating conditions like epilepsy or chronic pain.

BMC Chemistry Springer Link

properties

IUPAC Name

3-[benzenesulfonyl(methyl)amino]-N-(2-fluorophenyl)thiophene-2-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H15FN2O3S2/c1-21(26(23,24)13-7-3-2-4-8-13)16-11-12-25-17(16)18(22)20-15-10-6-5-9-14(15)19/h2-12H,1H3,(H,20,22)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

GKYOBEHOBYEODA-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN(C1=C(SC=C1)C(=O)NC2=CC=CC=C2F)S(=O)(=O)C3=CC=CC=C3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H15FN2O3S2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

390.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(2-fluorophenyl)-3-(N-methylphenylsulfonamido)thiophene-2-carboxamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.